Cas no 2586125-85-9 (2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene)

• Product Name: 2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene
• CAS No: 2586125-85-9
• MF: C₁₄H₉BrF₄O
• MW: 349.1183
• CID: 5077050
• Update Time: 2025-07-22

2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene

• Inchi： 1S/C14H9BrF4O/c15-10-6-11(14(17,18)19)13(12(16)7-10)20-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： CEOFTWYVOUJTPM-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(=C(C(F)(F)F)C=1[H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 304
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene

Research Brief on 2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene (CAS: 2586125-85-9)

2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene (CAS: 2586125-85-9) is a fluorinated aromatic compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and benzyloxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

The compound's structural features, including the electron-withdrawing trifluoromethyl group and the bromo-fluoro substitution pattern, make it a valuable scaffold for medicinal chemistry. Researchers have utilized it in the design of novel compounds targeting various diseases, such as cancer and inflammatory disorders. Its role in facilitating Suzuki-Miyaura cross-coupling reactions has also been highlighted, enabling the efficient construction of complex molecular architectures.

Recent publications have demonstrated the utility of 2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene in the synthesis of potent kinase inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its use in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The compound's ability to modulate the electronic properties of adjacent functional groups has been leveraged to optimize drug-like properties, such as solubility and metabolic stability.

In addition to its applications in drug discovery, this compound has been investigated for its potential in agrochemical research. The trifluoromethyl group is known to enhance the bioactivity of pesticides and herbicides, and recent work has explored its incorporation into next-generation agrochemicals. A 2022 study in ACS Agricultural Science & Technology highlighted its role in the synthesis of novel fungicides with improved efficacy against resistant strains.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene. Recent advances in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2023 Organic Process Research & Development article. These innovations have improved yield and reproducibility, making the compound more accessible for industrial applications.

In conclusion, 2-(Benzyloxy)-5-bromo-1-fluoro-3-(trifluoromethyl)benzene (CAS: 2586125-85-9) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatility in synthetic applications continue to drive innovation in drug discovery and agrochemical development. Future research is expected to further explore its potential, particularly in the context of targeted therapies and sustainable agriculture.